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Compound of Interest

Compound Name:
N-(2-acetamido)-2-

aminoethanesulfonic acid

Cat. No.: B1662964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-(2-acetamido)-2-
aminoethanesulfonic acid, commonly known as ACES. A zwitterionic buffer, ACES is one of

the "Good's buffers" developed to be effective in the physiological pH range. This document

details its chemical and physical properties, provides experimental protocols for its synthesis

and application, and includes workflow diagrams for clarity.

Core Properties and Data
ACES (CAS Number: 7365-82-4) is a white crystalline solid highly soluble in water.[1][2] Its

zwitterionic nature, stemming from a sulfonic acid group and an amino group, makes it a

reliable buffering agent in various biochemical and biological research applications.[3]

Quantitative Data Summary
The key physicochemical properties of ACES are summarized in the table below for easy

reference and comparison.
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Property Value References

CAS Number 7365-82-4 [1][2]

Molecular Formula C₄H₁₀N₂O₄S [1][2]

Molecular Weight 182.20 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[4]

Useful Buffering pH Range 6.1 – 7.5 [5]

pKa at 25°C 6.78 [5]

pKa at 20°C 6.9 [4]

Temperature Dependence

(d(pKa)/dT)
-0.020 / °C [5]

Water Solubility 5g / 100ml (0.27 M) [6]

Metal Ion Interactions

Binds Cu²⁺; weak binding to

Ca²⁺, Mg²⁺; negligible binding

to Mn²⁺

[6][7]

Experimental Protocols
Detailed methodologies for the synthesis of ACES and its use in common laboratory

applications are provided below.

Synthesis of N-(2-acetamido)-2-aminoethanesulfonic
acid
The synthesis of ACES is typically achieved through the acetylation of 2-aminoethanesulfonic

acid (taurine).[4]

Materials:

2-aminoethanesulfonic acid (Taurine)
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Acetic anhydride

Aqueous sodium hydroxide (or other suitable base)

Ethanol

Reaction vessel with stirring capability

pH meter

Crystallization dish

Filtration apparatus

Protocol:

Dissolve taurine in a suitable aqueous or mixed solvent system within the reaction vessel.

Cool the solution in an ice bath to maintain a moderate temperature (20–50 °C) during the

reaction.[4]

While stirring vigorously, slowly add acetic anhydride to the taurine solution.

Concurrently, add an alkaline solution (e.g., sodium hydroxide) dropwise to maintain the pH

of the reaction mixture within a controlled alkaline range.

Monitor the reaction to completion.

Upon completion, adjust the pH to initiate the precipitation of the ACES product.

Collect the crude product by filtration.

Purify the ACES product by recrystallizing from a hot aqueous ethanol solution.[4]

Dry the purified crystals under a vacuum.
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Synthesis Workflow: ACES
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Caption: General workflow for the synthesis of ACES.
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Preparation of 1 M ACES Buffer Stock Solution (pH 7.0)
Materials:

ACES powder (MW: 182.20 g/mol )

High-purity, deionized water (dH₂O)

10 N Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Calibrated pH meter

Magnetic stirrer and stir bar

Beaker and volumetric flask

Protocol:

Weigh ACES: Weigh out 182.20 g of ACES powder.

Dissolve: Add the powder to a beaker containing approximately 800 mL of dH₂O.

Stir: Place the beaker on a magnetic stirrer and add a stir bar. Stir until the powder is

completely dissolved.[8]

Adjust pH: Immerse the calibrated pH electrode into the solution. Slowly add 10 N NaOH or

KOH dropwise while monitoring the pH. Continue adding the base until the pH reaches 7.0.

[8]

Final Volume: Carefully transfer the solution to a 1 L volumetric flask. Rinse the beaker with a

small amount of dH₂O and add the rinsewater to the flask.

Bring to Volume: Add dH₂O to the flask until the bottom of the meniscus reaches the 1 L

mark.[8]

Homogenize: Cap the flask and invert it several times to ensure the solution is thoroughly

mixed.
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Sterilization and Storage: For long-term storage and to prevent microbial growth, sterilize the

buffer solution by filtering it through a 0.22 µm filter. Store in a sterile, tightly sealed container

at 4°C.[5]

Experimental Workflow: ACES Buffer Preparation (1M, pH 7.0)

1. Weigh 182.2g
of ACES powder

2. Dissolve in
~800mL dH₂O

3. Stir until fully
dissolved

4. Adjust pH to 7.0
with 10N NaOH/KOH

5. Transfer to 1L
volumetric flask

6. Add dH₂O
to 1L mark

7. Cap and invert
to mix

8. Filter sterilize (0.22µm)
and store at 4°C
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Caption: Workflow for preparing a 1M ACES buffer solution.

Preparation of Buffered Charcoal Yeast Extract (BCYE)
Agar with ACES
ACES buffer is a critical component in the formulation of BCYE medium, used for the cultivation

and primary isolation of Legionella spp. The buffer maintains the pH at an optimal 6.9 for

bacterial growth.[4][7]

Materials:

Legionella Agar Base (containing activated charcoal and yeast extract)

ACES buffer powder

Potassium Hydroxide (KOH)

L-cysteine hydrochloride

Iron (III) pyrophosphate

α-ketoglutarate

Purified/distilled water

Autoclave

Sterile petri plates

Protocol:

Prepare Base Medium: Suspend 12.5 grams of Legionella Agar Base in 440 mL of

purified/distilled water.[4]

Dissolve: Heat the suspension to a boil while stirring to ensure the medium is completely

dissolved.
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Sterilize: Sterilize the dissolved medium by autoclaving at 121°C (15 lbs pressure) for 15

minutes.[4]

Cool: After autoclaving, cool the medium to 45-50°C in a water bath.

Prepare ACES-buffered Supplement: In a separate sterile container, prepare the growth

supplement. The supplement for 500 mL of medium typically contains 5.0 g of ACES buffer,

0.125 g of ferric pyrophosphate, 0.2 g of L-cysteine HCl, and 0.5 g of α-ketoglutarate, with

the pH adjusted to 6.9 using KOH.[7] This is often available as a pre-packaged sterile

supplement (e.g., Legionella Growth Supplement BCYE).

Combine: Aseptically add the sterile, ACES-buffered growth supplement to the cooled agar

base.[4]

Mix and Pour: Mix the final medium well, ensuring the charcoal particles are evenly

suspended. Pour the medium into sterile petri plates and allow them to solidify.[4]

Storage: Store the prepared plates in a cool, dark environment until use.

Applications and Considerations
ACES is widely used in cell culture, enzyme assays, and protein purification due to its optimal

buffering capacity in the physiological pH range.[8][9] It has been specifically cited for use in

isoelectric focusing of proteins and in the preparation of buffered media for the isolation of

bacteria like Legionella.[4][6]

When selecting a biological buffer, several factors must be considered. The logical workflow

below outlines key decision points where ACES may be an appropriate choice.
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Logical Workflow: Biological Buffer Selection
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Caption: Decision workflow for selecting a biological buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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